Cas no 1204298-69-0 (6-(difluoromethyl)-2-(methylthio)pyrimidin-4(3H)-one)

• Product Name: 6-(difluoromethyl)-2-(methylthio)pyrimidin-4(3H)-one
• CAS No: 1204298-69-0
• MF: C₆H₆F₂N₂OS
• MW: 192.186446666718
• MDL: MFCD12827719
• CID: 2617140
• PubChem ID: 135581364
• Update Time: 2025-04-21

6-(difluoromethyl)-2-(methylthio)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethyl)-2-methylsulfanyl-1H-pyrimidin-4-one
• 6-(difluoromethyl)-2-(methylthio)pyrimidin-4(3H)-one
• 1204298-69-0
• 6-(Difluoromethyl)-2-(methylthio)pyrimidin-4-ol
• SCHEMBL26313098
• AKOS026714375
• F1967-3533
• 6-(Difluoromethyl)-2-(methylsulfanyl)pyrimidin-4(1H)-one
• DTXSID40622341
• EN300-215530
• 6-(difluoromethyl)-2-(methylsulfanyl)pyrimidin-4-ol
• DB-140254
• 4-(difluoromethyl)-2-methylsulfanyl-1H-pyrimidin-6-one
• EYB29869
• 4-HYDROXY-2-(METHYLTHIO)-6-(DIFLUOROMETHYL)PYRIMIDINE
• AKOS027440045
• Z1255439867

• MDL： MFCD12827719
• Inchi： 1S/C6H6F2N2OS/c1-12-6-9-3(5(7)8)2-4(11)10-6/h2,5H,1H3,(H,9,10,11)
• InChI Key： DZDXRTFBLGDDJC-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C(F)F)=CC(N1)=O

Computed Properties

• Exact Mass: 192.01689032Da
• Monoisotopic Mass: 192.01689032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų